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1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that play a
crucial role in cellular signaling by converting phosphatidylinositol 5-phosphate (PI5P) to
phosphatidylinositol 4,5-bisphosphate (P1(4,5)P2). This enzymatic activity is integral to various
cellular processes, including cell growth, metabolism, and survival. Dysregulation of PI5P4K
signaling is implicated in several diseases, including cancer and metabolic disorders, making
these kinases attractive targets for therapeutic development. PI5SP4Ks-IN-1 is a research
compound identified as an inhibitor of the PI5P4K family. Notably, it has been reported to be
active with no detectable inhibition of the PISP4Ka or PISP4Kf3 isoforms, suggesting potential
selectivity.[1] These application notes provide detailed protocols for the solubilization and
preparation of PI5P4Ks-IN-1 for experimental use, alongside an overview of the relevant
signaling pathways.

Data Presentation
PI5P4Ks-IN-1 Inhibitor Profile
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Compound Name

Target Isoform(s)

Notes

PI5P4Ks-IN-1 (Compound 7)

Presumed PI5P4Ky selective

No detectable inhibition of
PI5P4Ka or PI5SP4K[ isoforms
reported.[1]

General Solubility and Storage of Small Molecule Kinase

Inhibitors

While specific solubility data for PISP4Ks-IN-1 is not readily available, the following table

provides general guidelines based on common practices for similar small molecule kinase

inhibitors.

Parameter

Recommendation

Source

Storage (Powder)

Store at -20°C forup to 3
years or at 4°C for up to 2

years.

[2]

Storage (in Solvent)

Store at -80°C for up to 6
months or at -20°C for up to 1
month. Aliquot to avoid

repeated freeze-thaw cycles.

[2](3]

Primary Solvent

Anhydrous Dimethyl Sulfoxide
(DMSO) is recommended for
preparing high-concentration

stock solutions.

Signaling Pathway

PI5P4Ks are key regulators of phosphoinositide signaling, which intersects with other critical

cellular pathways, such as the Hippo signaling cascade. The Hippo pathway is a major

regulator of tissue growth and organ size, and its dysregulation is a hallmark of many cancers.

PI5P4K activity has been shown to be regulated by the core Hippo pathway kinases, MST1

and MST2. In turn, PI5P4Ks can influence the activity of the downstream effector of the Hippo

pathway, the transcriptional co-activator YAP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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